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Compound of Interest

Compound Name: Phenol chloroform

Cat. No.: B8533926 Get Quote

For researchers, scientists, and drug development professionals, the integrity of your work and

your personal safety are paramount. Phenol chloroform is a common reagent in molecular

biology for nucleic acid purification, but its hazardous nature demands stringent safety

protocols.[1][2] This guide provides essential, immediate safety and logistical information,

including detailed operational and disposal plans, to ensure the safe handling of this chemical

mixture.

Hazard Identification and Personal Protective
Equipment (PPE)
Phenol is highly corrosive and toxic, capable of causing severe skin burns and systemic

toxicity.[3][4][5] Chloroform is a suspected carcinogen and can cause damage to the liver and

kidneys.[2][6] The combination of these chemicals enhances the skin absorption of phenol.[2]

Therefore, the use of appropriate Personal Protective Equipment (PPE) is non-negotiable.

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Hand Protection

Viton, Silver Shield, or heavy-

weight neoprene gloves are

recommended.[1] Doubled

nitrile gloves may be used for

splash protection but must be

changed immediately upon

contact, as chloroform

penetrates nitrile gloves

rapidly.[7][8]

Provides a barrier against

direct skin contact with the

corrosive and toxic chemicals.

Chloroform degrades nitrile

gloves, increasing the risk of

exposure.[7][8]

Eye Protection

Chemical splash goggles are

mandatory.[1][2] A face shield

should be worn in conjunction

with goggles when there is a

significant splash hazard.[7][8]

Protects eyes from severe

burns and permanent damage

that can be caused by phenol.

[2][3]

Body Protection

A lab coat must be worn.[1][2]

For procedures with a higher

risk of splashing, an

impervious apron over the lab

coat is recommended.[7][8]

Prevents contamination of

personal clothing and skin.

Respiratory Protection

All work with phenol chloroform

must be conducted in a

certified chemical fume hood.

[1][2][6][9]

The fume hood effectively

captures and removes harmful

vapors, preventing inhalation.

[1]

Operational Plan: A Step-by-Step Guide to Safe
Handling
Adherence to a strict, methodical workflow is critical to minimizing the risks associated with

phenol chloroform.
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Pre-Operational Checks:

Ensure the chemical fume hood has been certified within the last year.

Confirm the immediate availability of a spill kit, an ANSI-approved eyewash station, and a

safety shower.[5][7]

Designate a clean, uncluttered area within the fume hood for the procedure.[7]

Assemble all required PPE: appropriate gloves, chemical splash goggles, face shield (if

necessary), and a lab coat.

Handling Procedure:

Don all required PPE before handling the chemical.

Perform all manipulations of phenol chloroform at least six inches inside the sash of the

chemical fume hood.[4]

Keep all containers of phenol chloroform tightly sealed when not in immediate use to

prevent the release of vapors.[6][8]

When centrifuging samples containing phenol chloroform, use sealed safety cups or

rotors to contain any potential leaks or aerosols.[2][9]

After centrifugation, wait at least 10 minutes before opening the centrifuge to allow

aerosols to settle.[2][9]

Post-Handling and Cleanup:

Segregate all waste contaminated with phenol chloroform into designated hazardous

waste containers.

Decontaminate the work surface within the fume hood with soap and water after the

procedure is complete.[8]

Carefully remove PPE, avoiding contact with contaminated surfaces. Dispose of single-

use PPE in the appropriate waste stream.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://umdearborn.edu/sites/default/files/unmanaged/pdf/ehs/phenol.pdf
https://umdearborn.edu/sites/default/files/unmanaged/pdf/ehs/phenol.pdf
https://www.benchchem.com/product/b8533926?utm_src=pdf-body
https://ehs.wwu.edu/files/2022-05/Phenol_0.pdf
https://www.benchchem.com/product/b8533926?utm_src=pdf-body
https://depts.washington.edu/rubelab/Lab_Information/Lab_Safety/SOPs/chemical%20SOPs/chloroform_SOP.pdf
https://ehs.umich.edu/wp-content/uploads/2016/02/Phenol.docx
https://www.benchchem.com/product/b8533926?utm_src=pdf-body
https://ehrs.upenn.edu/health-safety/lab-safety/chemical-hygiene-plan/fact-sheets/fact-sheet-phenol-chloroform-extraction
https://www.uthsc.edu/research/safety/phenol-chloroform-trlzol-waste-disposal.php
https://ehrs.upenn.edu/health-safety/lab-safety/chemical-hygiene-plan/fact-sheets/fact-sheet-phenol-chloroform-extraction
https://www.uthsc.edu/research/safety/phenol-chloroform-trlzol-waste-disposal.php
https://www.benchchem.com/product/b8533926?utm_src=pdf-body
https://ehs.umich.edu/wp-content/uploads/2016/02/Phenol.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8533926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thoroughly wash hands and forearms with soap and water before leaving the laboratory.

[4]

Disposal Plan: Managing Phenol Chloroform Waste
Proper disposal of phenol chloroform and all contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Waste Disposal Protocol:

Liquid Waste: Collect all liquid phenol chloroform waste in a designated, properly labeled,

and sealed hazardous waste container.[2]

Solid Waste: Pipette tips, centrifuge tubes, gloves, and other contaminated solid materials

must be collected in a separate, sealable container clearly marked as "Phenol Chloroform
Waste".[9] Puncture-proof containers are preferred for sharp items.[2]

Prohibited Disposal: Never dispose of phenol chloroform waste down the sink drain.[9]

Waste Pickup: When the waste container is 90% full, request a pickup from your institution's

Environmental Health and Safety (EHS) department.[9]

Emergency Response Plan: Immediate Actions for
Exposure and Spills
In the event of an emergency, a swift and correct response is critical to mitigating harm.
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Personal Exposure Spill Response

Immediate Actions

Skin Contact

Remove Contaminated Clothing Flush with PEG 300/400 or Water for 15 mins

Eye Contact

Flush Eyes for 15 mins at Eyewash Station

Inhalation

Move to Fresh Air

Ingestion

Do NOT Induce Vomiting

Minor Spill (<1L)

Alert Others and Evacuate AreaUse Spill Kit with Appropriate PPE

Major Spill (>1L)

Call Emergency Services

Seek Immediate Medical Attention
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Emergency Procedures:

Skin Contact:

Immediately remove all contaminated clothing.[3][4]

For small exposures, wipe the affected area with polyethylene glycol (PEG 300 or PEG

400).[3][4][5] If PEG is unavailable, use a 70% isopropyl alcohol solution.[4]

For large exposures or if PEG is not available, flush the affected area with copious

amounts of water in a safety shower for at least 15 minutes.[1][4]

Seek immediate medical attention for any exposure.[1][10]

Eye Contact:

Immediately flush the eyes with water at an eyewash station for a minimum of 15 minutes,

holding the eyelids open.[1][5][10]

Seek immediate medical attention.[5][10]
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Inhalation:

Move the affected person to fresh air immediately.[5][6]

Seek immediate medical attention.[5][6]

Ingestion:

Do NOT induce vomiting.[10][11]

If the person is conscious, have them rinse their mouth with water.

Seek immediate medical attention.[10][11]

Spills:

Minor Spill (less than 1 liter):

Alert others in the area.

Wearing appropriate PPE, absorb the spill with a chemical spill kit.[1]

Collect the contaminated materials in a sealed bag for hazardous waste disposal.[1]

Wipe the area with soap and water.

Major Spill (greater than 1 liter):

Evacuate the laboratory immediately.[1]

Alert others and prevent entry to the area.

Contact your institution's emergency response team or EHS.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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